2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide

• IUPAC Name: N-(3-methoxypropyl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C15H23NO3/c1-12(2)13-5-7-14(8-6-13)19-11-15(17)16-9-4-10-18-3/h5-8,12H,4,9-11H2,1-3H3,(H,16,17)
• InChI Key: GSLBHNRABDIJLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCCCOC
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. However, due to its ability to enhance endurance and performance, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug.

Mechanism of Action

2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide works by activating PPARδ, a nuclear receptor that plays a crucial role in the regulation of metabolism and energy homeostasis. Activation of PPARδ leads to an increase in fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved endurance and exercise performance.
Biochemical and Physiological Effects:
2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, improved glucose uptake, and increased mitochondrial biogenesis. It has also been shown to decrease inflammation and oxidative stress, which are important factors in the development of metabolic and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide has several advantages for use in lab experiments, including its ability to improve endurance and exercise performance in animal models. However, its use in human studies is limited due to concerns about its potential to cause cancer.

Future Directions

There are several potential future directions for research on 2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide, including its use in the treatment of metabolic and cardiovascular diseases, its potential as a performance-enhancing drug, and its potential to improve exercise performance in elderly populations. Further studies are needed to fully understand the potential benefits and risks of this drug.

Synthesis Methods

The synthesis of 2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide involves several steps, including the reaction of 4-isopropylphenol with chloroacetyl chloride to form 2-(4-isopropylphenoxy)acetamide. This intermediate is then reacted with 3-methoxypropylamine to form the final product, 2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide.

Scientific Research Applications

2-(4-isopropylphenoxy)-N-(3-methoxypropyl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases such as obesity, type 2 diabetes, and dyslipidemia. It has also been investigated for its potential to improve exercise performance and endurance.